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Cat. No.: B083175 Get Quote

Synthesis of Manganese Pentacarbonyl
Bromide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of manganese pentacarbonyl bromide
from dimanganese decacarbonyl. The document provides a comprehensive overview of the

reaction, including detailed experimental protocols, key physicochemical data of the reactants

and products, and essential safety information. This guide is intended to serve as a valuable

resource for researchers in organometallic chemistry and professionals involved in the

development of novel therapeutic agents.

Overview
The synthesis of manganese pentacarbonyl bromide (Mn(CO)₅Br) from dimanganese

decacarbonyl (Mn₂(CO)₁₀) is a fundamental and widely utilized reaction in organometallic

chemistry. The process involves the oxidative cleavage of the manganese-manganese bond in

the starting dimeric complex by elemental bromine. This reaction provides a straightforward

and efficient route to the monomeric manganese pentacarbonyl bromide, which serves as a

versatile precursor for the synthesis of a wide array of manganese-containing complexes.

The overall balanced chemical equation for this synthesis is:
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Mn₂(CO)₁₀ + Br₂ → 2 Mn(CO)₅Br

This reaction is typically carried out in a non-polar organic solvent, and the product can be

isolated as a stable, orange crystalline solid.

Physicochemical Data
A summary of the key quantitative data for the reactant and the product is presented in the

table below for easy comparison.

Property
Dimanganese
Decacarbonyl (Mn₂(CO)₁₀)

Manganese Pentacarbonyl
Bromide (Mn(CO)₅Br)

CAS Number 10170-69-1 14516-54-2[1]

Molecular Formula C₁₀Mn₂O₁₀[2][3] C₅BrMnO₅[1]

Molar Mass 389.98 g/mol [2][3] 274.89 g/mol [4]

Appearance Golden-yellow crystals[5][6]
Bright orange solid[1] or Yellow

to orange crystal[7]

Melting Point 154 °C (decomposes)[2][6] Not available

Solubility
Insoluble in water; soluble in

organic solvents[3][6]
Soluble in organic solvents[4]

Infrared (IR) Spectroscopy

(νCO bands, cm⁻¹)
~2044, 2013, 1983 ~2100, 2052, 2007, 1988

Experimental Protocol
The following is a detailed methodology for the synthesis of manganese pentacarbonyl
bromide from dimanganese decacarbonyl. This protocol is based on established procedures in

organometallic synthesis.

Materials:

Dimanganese decacarbonyl (Mn₂(CO)₁₀)
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Bromine (Br₂)

A suitable non-polar, anhydrous organic solvent (e.g., hexane, pentane, or carbon

tetrachloride)

Inert gas (e.g., nitrogen or argon)

Standard Schlenk line or glovebox equipment

Glassware: Schlenk flask, dropping funnel, condenser, filtration apparatus

Stirring apparatus (magnetic stirrer and stir bar)

Cooling bath (e.g., ice-water bath)

Procedure:

Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar and a dropping funnel,

dissolve a known quantity of dimanganese decacarbonyl in the chosen anhydrous solvent

under an inert atmosphere. The reaction should be conducted in a well-ventilated fume hood.

Reagent Preparation: Prepare a solution of an equimolar amount of bromine in the same

solvent.

Reaction: Cool the solution of dimanganese decacarbonyl in an ice-water bath. Slowly add

the bromine solution dropwise from the dropping funnel to the stirred solution of

dimanganese decacarbonyl over a period of 30-60 minutes. The color of the reaction mixture

will change from the pale yellow of the starting material to the characteristic orange of the

product.

Reaction Completion: After the addition is complete, allow the reaction mixture to stir at room

temperature for an additional 1-2 hours to ensure the reaction goes to completion.

Product Isolation: Remove the solvent under reduced pressure using a rotary evaporator.

The crude product will be obtained as an orange solid.

Purification: The crude manganese pentacarbonyl bromide can be purified by

recrystallization from a suitable solvent (e.g., hexane or pentane) or by sublimation under
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vacuum.

Expected Yield: The reaction typically proceeds with high yield, often exceeding 90%.

Mandatory Visualizations
Reaction Pathway Diagram

Reactants

ProductDimanganese Decacarbonyl
(Mn₂(CO)₁₀)

Manganese Pentacarbonyl Bromide
(Mn(CO)₅Br)

+ Br₂
(Oxidative Cleavage)

Bromine
(Br₂)

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of Manganese Pentacarbonyl Bromide.

Experimental Workflow Diagram
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Caption: Experimental workflow for the synthesis of Manganese Pentacarbonyl Bromide.
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Safety Information
Dimanganese Decacarbonyl (Mn₂(CO)₁₀): This compound is light and air-sensitive. It is harmful

if swallowed, inhaled, or absorbed through the skin and may cause irritation to the eyes, skin,

and respiratory tract. It should be handled in a well-ventilated area, preferably in a glovebox or

under an inert atmosphere.[8] Personal protective equipment (PPE), including gloves, lab coat,

and safety glasses, should be worn. Store in a tightly closed container in a cool, dry place,

protected from light and air.

Bromine (Br₂): Bromine is a highly corrosive and toxic substance.[9] It can cause severe skin

and eye burns and is extremely destructive to the respiratory tract upon inhalation.[10][11] All

handling of bromine must be conducted in a well-ventilated fume hood.[12] Appropriate PPE,

including chemical-resistant gloves (e.g., neoprene or nitrile), a lab coat, and chemical safety

goggles and a face shield, is mandatory.[9][12] In case of a spill, have a neutralizing agent,

such as a sodium thiosulfate solution, readily available.[9]

Manganese Pentacarbonyl Bromide (Mn(CO)₅Br): This compound is harmful by inhalation, in

contact with skin, and if swallowed.[4] It is recommended to wear suitable protective clothing.[4]

By adhering to the detailed protocol and safety precautions outlined in this guide, researchers

can safely and efficiently synthesize manganese pentacarbonyl bromide for their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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